2-(3a-{[(4-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-4-methylpyrimidine

• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-(4-methylpyrimidin-2-yl)-3a-[(4-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole
• InChI: InChI=1S/C18H23N5O/c1-13-5-8-19-16(21-13)23-10-15-4-3-7-18(15,11-23)12-24-17-20-9-6-14(2)22-17/h5-6,8-9,15H,3-4,7,10-12H2,1-2H3
• InChI Key: QHNZYBZBRFOKJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CC3CCCC3(C2)COC4=NC=CC(=N4)C

Description

2-(3a-{[(4-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-4-methylpyrimidine is a complex organic compound that features a pyrimidine moiety. Pyrimidine derivatives are known for their wide range of pharmacological activities, making them significant in medicinal chemistry and chemical biology .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3a-{[(4-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-4-methylpyrimidine involves multiple steps, including the formation of the pyrimidine ring and subsequent functionalization. Typical synthetic routes may involve the use of starting materials such as 4-methylpyrimidine and various reagents to introduce the desired functional groups .

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of automated reactors and continuous flow systems to streamline the process .

Chemical Reactions Analysis

Types of Reactions

2-(3a-{[(4-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-4-methylpyrimidine can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms into the molecule.

Reduction: Removal of oxygen atoms or addition of hydrogen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new functional groups into the molecule .

Scientific Research Applications

2-(3a-{[(4-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-4-methylpyrimidine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, including anti-fibrotic and anti-tumor activities.

Industry: Utilized in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-(3a-{[(4-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-4-methylpyrimidine involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

• 4-Amino-5-(aminomethyl)-2-methylpyrimidine
• 2-Amino-6-hydroxy-5-(1-hydroxy-2,2,2-trichloro)ethyl-4-methylpyrimidine
• 5-Methylcytosine hydrochloride

Uniqueness

2-(3a-{[(4-Methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-4-methylpyrimidine is unique due to its specific structural features, which confer distinct chemical and biological properties.